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Compound of Interest

Compound Name: Bromo(2H3)methane

Cat. No.: B073400

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of
Bromo(2H3)methane (also known as deuterated bromomethane or methyl-d3 bromide).
Adherence to these procedures is critical to ensure personnel safety and environmental
protection. Bromo(2H3)methane, the deuterated analog of bromomethane, should be handled
with the same precautions as its non-deuterated counterpart due to its hazardous properties.
Bromomethane is a toxic, flammable, and ozone-depleting substance.[1][2][3] Therefore, its
disposal is strictly regulated.

Immediate Safety and Handling Precautions

Before beginning any disposal-related activities, ensure you are familiar with the following
safety protocols.

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves, safety goggles or a face shield, and a lab coat.[2] Work should be
conducted in a well-ventilated area, preferably within a chemical fume hood, to avoid
inhalation of vapors.[2][4]

e Incompatible Materials: Avoid contact with strong oxidizing agents, strong bases, finely
powdered metals, and other combustible materials.[2][4]
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o Spill Response: In the event of a spill, absorb the material with an inert absorbent material
(e.g., vermiculite, dry sand).[4][5] Collect the absorbed material and contaminated surfaces
into a suitable, sealed container for disposal as hazardous waste.

Step-by-Step Disposal Procedure

The primary and recommended method for the disposal of Bromo(2H3)methane is through a
licensed hazardous waste disposal company.

» Waste Identification and Segregation:
o Bromo(2H3)methane is classified as a halogenated hydrocarbon waste.[6]

o Do not mix Bromo(2H3)methane waste with non-halogenated solvents, as this will
complicate and increase the cost of disposal. The entire mixture would need to be treated
as halogenated waste.[7]

¢ Waste Collection and Storage:

o Collect waste Bromo(2H3)methane in a designated, properly labeled, and sealed
container. The container should be in good condition and compatible with the chemical.

o The label should clearly state "Hazardous Waste," "Bromo(2H3)methane," and list any
other components in the waste stream.

o Store the waste container in a cool, dry, and well-ventilated area, away from sources of
ignition and incompatible materials.[5] Storage should be in a designated hazardous waste
accumulation area.

¢ Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for pickup and disposal.

o Provide the contractor with a complete and accurate description of the waste, including its
chemical composition and volume.
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o Ensure the waste transporter is legally permitted to handle and transport hazardous
waste.[7]

e Disposal Method:

o The most common and environmentally acceptable method for the disposal of
halogenated hydrocarbons like Bromo(2H3)methane is controlled incineration.[1][8] This
process is hazardous and must only be performed by trained personnel in a facility
equipped with appropriate emission controls.[1][8]

Quantitative Data Summary

The following table summarizes key quantitative data for Bromo(2H3)methane, which is
essential for its safe handling and disposal.

Property Value Source
CAS Number 1111-88-2 [9]
Molecular Formula CDsBr

Molecular Weight 97.96 g/mol [9]
Boiling Point 3.8-4°C [9]
Melting Point -94 °C 9]
Flash Point -34.7 °C [9]

) Gas at standard temperature
Physical State [3]
and pressure

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of
Bromo(2H3)methane.

Caption: Workflow for the proper disposal of Bromo(2H3)methane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Proper Disposal of Bromo(2H3)methane: A
Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b073400#bromo-2h3-methane-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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